molecular formula C12H17NO3 B13608920 Methyl 3-[4-(dimethylamino)phenyl]-2-hydroxypropanoate

Methyl 3-[4-(dimethylamino)phenyl]-2-hydroxypropanoate

Cat. No.: B13608920
M. Wt: 223.27 g/mol
InChI Key: KCRPQLNXIQPXJM-UHFFFAOYSA-N
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Description

Methyl 3-[4-(dimethylamino)phenyl]-2-hydroxypropanoate is an organic compound known for its unique chemical properties and applications in various fields. This compound is characterized by the presence of a dimethylamino group attached to a phenyl ring, which is further connected to a hydroxypropanoate moiety. Its structure allows it to participate in a variety of chemical reactions, making it valuable in synthetic chemistry and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions:

Properties

Molecular Formula

C12H17NO3

Molecular Weight

223.27 g/mol

IUPAC Name

methyl 3-[4-(dimethylamino)phenyl]-2-hydroxypropanoate

InChI

InChI=1S/C12H17NO3/c1-13(2)10-6-4-9(5-7-10)8-11(14)12(15)16-3/h4-7,11,14H,8H2,1-3H3

InChI Key

KCRPQLNXIQPXJM-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=CC=C(C=C1)CC(C(=O)OC)O

Origin of Product

United States

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